Cas no 89020-71-3 (Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl-)

• Product name: Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl-
• CAS No: 89020-71-3
• MF: C₂₀H₄₂N₄
• MW: 338.574285030365
• CID: 615732
• PubChem ID: 71321491

Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,2,6,6-pentamethyl-4-[2-(3,3,4,5,5-pentamethylpiperazin-1-yl)ethyl]piperazine
• DTXSID70751299
• 1,1'-(Ethane-1,2-diyl)bis(3,3,4,5,5-pentamethylpiperazine)
• 89020-71-3
• Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl-

• Inchi： InChI=1S/C20H42N4/c1-17(2)13-23(14-18(3,4)21(17)9)11-12-24-15-19(5,6)22(10)20(7,8)16-24/h11-16H2,1-10H3
• InChI Key： JQYCDDWVAHFFPT-UHFFFAOYSA-N
• SMILES： CC1(CN(CC(N1C)(C)C)CCN2CC(N(C(C2)(C)C)C)(C)C)C

Computed Properties

• Exact Mass: 338.34094736g/mol
• Monoisotopic Mass: 338.34094736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 13Ų